Cas no 1854654-61-7 ({1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine)

• Product Name: {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine
• CAS No: 1854654-61-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6073169
• PubChem ID: 126977444
• Update Time: 2025-10-29

{1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(oxolan-3-yl)methyl]cyclopropyl}methanamine
• 1854654-61-7
• EN300-1847089
• {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C9H17NO/c10-7-9(2-3-9)5-8-1-4-11-6-8/h8H,1-7,10H2
• InChI Key： OPKNFDWUNRWDIE-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC1(CN)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine

Introduction to {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine (CAS No. 1854654-61-7)

{1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine, identified by its Chemical Abstracts Service number (CAS No. 1854654-61-7), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines a cyclopropyl ring with an oxolane moiety, has garnered attention for its potential applications in the development of novel therapeutic agents.

The structural complexity of {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine lies in its dual functionality, which arises from the presence of both the cyclopropyl group and the oxolane ring. The cyclopropyl moiety is known for its rigid three-membered ring structure, which can influence the conformational flexibility and electronic properties of the molecule. On the other hand, the oxolane ring, a five-membered heterocyclic compound containing an oxygen atom, introduces polarity and reactivity that can be exploited in drug design.

In recent years, there has been a growing interest in the development of molecules that incorporate both cycloalkyl and heterocyclic structures due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine exemplifies this trend, as it combines the advantageous properties of both structural motifs. The cyclopropyl group is often found in biologically active compounds due to its ability to fit into small binding pockets, while the oxolane ring can serve as a scaffold for further functionalization.

One of the most compelling aspects of {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine is its potential as a building block for more complex drug candidates. The presence of the oxolane ring provides a site for chemical modification, allowing researchers to attach various functional groups that can enhance pharmacological activity. For instance, studies have shown that derivatives of oxolane rings can exhibit significant biological activity when incorporated into drug molecules targeting enzymes and receptors involved in metabolic pathways.

Recent research has highlighted the importance of understanding the stereochemistry of molecules like {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine, as the spatial arrangement of atoms can significantly impact their biological activity. The cyclopropyl group, being a non-rigid structure, can exist in multiple conformations, which can influence how it interacts with biological targets. Computational studies have been instrumental in predicting these conformations and understanding their implications for drug design.

The synthesis of {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to access stereodefined derivatives of this compound, which are crucial for developing highly selective drugs.

In the context of drug discovery, {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine has been investigated for its potential applications in treating various diseases. Its structural features suggest that it may be useful in targeting enzymes involved in inflammation and pain signaling pathways. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound could have therapeutic value.

The role of computational modeling in understanding the behavior of {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this molecule interacts with biological targets at an atomic level. These studies have helped researchers design more effective derivatives by predicting how changes in structure will affect binding affinity and selectivity.

As research continues to uncover new applications for {1-[(Oxolan-3-yl)methyl]cyclopropyl}methanamine}, it is likely that this compound will play an increasingly important role in pharmaceutical development. Its unique structural features make it a versatile scaffold for designing novel drugs with improved efficacy and reduced side effects. The combination of experimental synthesis and computational modeling will be key to realizing its full potential in medicine.